3-(2-methylphenyl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]pyrrolidin-3-ol

• IUPAC Name: [3-hydroxy-3-(2-methylphenyl)pyrrolidin-1-yl]-(2-propyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C18H22N2O2S/c1-3-6-16-19-15(11-23-16)17(21)20-10-9-18(22,12-20)14-8-5-4-7-13(14)2/h4-5,7-8,11,22H,3,6,9-10,12H2,1-2H3
• InChI Key: MKPMKCBCUAMCEW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)N2CCC(C2)(C3=CC=CC=C3C)O
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

3-(2-methylphenyl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]pyrrolidin-3-ol, also known as MPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. MPTP is a pyrrolidine derivative that is commonly used in the synthesis of various pharmaceuticals. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in the field of medicine and pharmacology.

Mechanism of Action

The mechanism of action of 3-(2-methylphenyl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]pyrrolidin-3-ol is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. This inhibition leads to a decrease in the production of certain chemicals that are involved in the development of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to have antiviral effects against a variety of viruses, including HIV, herpes simplex virus, and hepatitis B virus. This compound has also been shown to have anti-inflammatory effects, making it a potential treatment for conditions such as rheumatoid arthritis and multiple sclerosis.

Advantages and Limitations for Lab Experiments

3-(2-methylphenyl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]pyrrolidin-3-ol has several advantages for use in lab experiments. This compound is relatively easy to synthesize, and it has a high yield. This compound is also stable and has a long shelf life, making it a valuable tool for researchers. However, there are some limitations to the use of this compound in lab experiments. This compound can be toxic in high doses, and it may not be suitable for use in certain types of experiments.

Future Directions

There are several potential future directions for the use of 3-(2-methylphenyl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]pyrrolidin-3-ol in scientific research. One potential area of research is the development of new drugs that are based on the structure of this compound. Another potential area of research is the use of this compound as a tool for studying the immune system and its role in the development of various diseases. Additionally, this compound may be useful in the development of new treatments for viral infections, autoimmune diseases, and cancer.
Conclusion:
In conclusion, this compound, or this compound, is a valuable compound for use in scientific research. This compound has a wide range of biochemical and physiological effects, making it a potential tool for the development of new drugs and treatments. While there are some limitations to the use of this compound in lab experiments, this compound has several advantages that make it a valuable tool for researchers. As research in this area continues, it is likely that new applications for this compound will be discovered, leading to new treatments and therapies for a variety of diseases.

Scientific Research Applications

3-(2-methylphenyl)-1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]pyrrolidin-3-ol has been extensively studied for its potential use in the development of new drugs. This compound has been shown to have a wide range of biological activities, including antiviral, anti-inflammatory, and antitumor effects. This compound has also been shown to have a positive effect on the immune system, making it a potential treatment for autoimmune diseases.